Cas no 1189106-99-7 (4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline)
1189106-99-7 structure
Product Name:4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline
CAS No:1189106-99-7
MF:C16H9ClF3NO
MW:323.696973562241
CID:2616069
PubChem ID:45599460
Update Time:2025-04-21
4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline
- MFCD12675078
- DTXSID10671003
- 4-Chloro-2-phenyl-8-trifluoromethoxyquinoline
- 1189106-99-7
-
- Inchi: 1S/C16H9ClF3NO/c17-12-9-13(10-5-2-1-3-6-10)21-15-11(12)7-4-8-14(15)22-16(18,19)20/h1-9H
- InChI Key: MDGOSVAFSJCHLN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C2C=CC=CC=2)N=C2C(=CC=CC2=1)OC(F)(F)F
Computed Properties
- Exact Mass: 323.0324761Da
- Monoisotopic Mass: 323.0324761Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 22.1Ų
4-chloro-2-phenyl-8-(trifluoromethoxy)quinoline Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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